Cas no 2227674-16-8 (rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid
• CAS No: 2227674-16-8
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6429558
• PubChem ID: 165833119
• Update Time: 2025-10-23

rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid
• 2227674-16-8
• EN300-1737471

• Inchi： 1S/C9H16O4/c1-3-12-9(13-4-2)7-5-6(7)8(10)11/h6-7,9H,3-5H2,1-2H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： ZQQRQIQIMURHOK-RNFRBKRXSA-N
• SMILES： O(CC)C([C@@H]1C[C@H]1C(=O)O)OCC

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid

CAS No. 2227674-16-8: A Comprehensive Overview of Rac-(1R,2R)-2-(Diethoxymethyl)cyclopropane-1-carboxylic Acid

CAS No. 2227674-16-8 is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and synthetic chemistry. This compound, known as rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid, represents a complex molecular structure that combines cyclopropane rings with diethoxymethyl functional groups. The stereochemical configuration of the molecule, particularly the (1R,2R) designation, plays a critical role in determining its biological activity and reactivity. This compound is part of a broader class of cyclopropane derivatives that are being explored for their therapeutic potential in various disease models.

Recent advances in medicinal chemistry have highlighted the importance of cyclopropane derivatives in drug discovery. The unique three-membered ring structure of cyclopropane compounds provides a rigid conformation that can influence molecular interactions with biological targets. rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid is particularly intriguing due to its combination of stereochemical complexity and functional group versatility. The diethoxymethyl substituents introduce additional conformational flexibility, which may be exploited for the design of selective ligands or enzyme inhibitors. This compound's structural features make it a valuable candidate for further exploration in the development of novel therapeutics.

One of the most promising applications of CAS No. 2227674-16-8 lies in its potential as a synthetic precursor for the preparation of biologically active molecules. Cyclopropane derivatives are increasingly being used as building blocks in the synthesis of complex organic compounds, including pharmaceuticals and agrochemicals. The diethoxymethyl group in rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid can undergo various chemical transformations, such as nucleophilic substitution or elimination reactions, to form a wide range of functionalized products. Researchers are actively investigating the reactivity of this compound under different reaction conditions to expand its synthetic utility.

The stereochemical configuration of rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid is a key factor in its biological activity. The (1R,2R) stereochemistry may influence the molecule's ability to interact with specific protein targets or cellular receptors. In recent studies, cyclopropane derivatives with similar stereochemical configurations have shown potential as modulators of enzyme activity or as inhibitors of specific signaling pathways. These findings suggest that the stereochemical arrangement of CAS No. 2227674-16-8 could play a critical role in its biological function.

Another area of interest in the study of CAS No. 2227674-16-8 is its potential as a tool for the investigation of molecular interactions in biological systems. The cyclopropane ring structure is known to exhibit unique physical and chemical properties, such as high bond strain and reactivity. These properties make rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid a valuable compound for studying the behavior of strained organic molecules in solution. Researchers are using advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, to gain insights into the molecular dynamics of this compound.

Recent advancements in computational chemistry have also contributed to the understanding of CAS No. 2227674-16-8's properties. Molecular modeling studies have been used to predict the reactivity and stability of this compound under various conditions. These computational approaches allow scientists to explore the potential applications of rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid without the need for extensive experimental testing. The integration of computational methods with experimental data is helping to accelerate the discovery of new compounds with therapeutic potential.

The diethoxymethyl functional group in CAS No. 2227674-16-8 is particularly interesting due to its potential for chemical modification. This group can serve as a versatile handle for the synthesis of more complex molecules, including those with pharmaceutical applications. Researchers are exploring the possibility of converting the diethoxymethyl group into other functional groups, such as hydroxyl or amino groups, to create new compounds with enhanced biological activity. These modifications could lead to the development of more potent or selective drugs.

One of the challenges in working with CAS No. 2227674-16-8 is the potential for side reactions due to the strained nature of the cyclopropane ring. The high bond strain in this ring can lead to unexpected chemical behavior, which may complicate the synthesis of target compounds. To address this challenge, chemists are developing new synthetic strategies that minimize side reactions while maximizing the yield of the desired product. These efforts are crucial for the successful application of rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid in pharmaceutical and industrial settings.

The study of CAS No. 2227674-16-8 is also contributing to the broader field of organic chemistry by providing insights into the behavior of strained cyclic compounds. Cyclopropane derivatives are known to exhibit unique reactivity patterns that differ from those of other cyclic compounds. Understanding these reactivity patterns is essential for the development of new synthetic methods and the design of novel compounds with desirable properties. The research on rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid is helping to expand the knowledge base in this area.

As the field of medicinal chemistry continues to evolve, the potential applications of CAS No. 2227674-16-8 are likely to expand. The combination of stereochemical complexity and functional group versatility makes this compound a valuable candidate for further exploration. Researchers are actively investigating its properties in various contexts, including drug discovery, materials science, and chemical biology. These efforts are expected to lead to the development of new compounds with a wide range of applications.

In conclusion, CAS No. 2227674-16-8, or rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid, represents a unique molecular structure with significant potential in various scientific disciplines. Its stereochemical configuration and functional group versatility make it a valuable compound for further research. As scientists continue to explore the properties and applications of this compound, it is likely to play an important role in the development of new therapeutics and materials.

Further studies are needed to fully understand the reactivity and biological activity of CAS No. 2227674-16-8. The development of new synthetic methods and analytical techniques will be crucial for advancing the research on this compound. Collaborative efforts between chemists, pharmacologists, and biologists will be essential for unlocking the full potential of rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid in various applications. Continued investment in research on this compound is expected to yield significant scientific and technological advancements in the years to come.

The unique properties of CAS No. 2227674-16-8 make it an exciting subject for further investigation. As researchers continue to explore its potential applications, it is likely to become an important compound in the fields of pharmaceutical science, materials chemistry, and chemical biology. The study of this compound is not only advancing our understanding of organic chemistry but also contributing to the development of new technologies and therapies that could benefit society in the future.

Overall, the research on CAS No. 2227674-16-8 is demonstrating the importance of complex molecular structures in the development of new compounds with diverse applications. The continued exploration of this compound's properties and potential uses is expected to lead to significant scientific discoveries and innovations in the years to come. As the scientific community continues to invest in research on rac-(1R,2R)-2-(diethoxymethyl)cyclopropane-1-carboxylic acid, it is likely to play an increasingly important role in various fields of study and application.